Cas no 2168548-54-5 (4-(5-methylpiperidin-3-yl)benzoic acid)

• Product Name: 4-(5-methylpiperidin-3-yl)benzoic acid
• CAS No: 2168548-54-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6425444
• PubChem ID: 165501964
• Update Time: 2025-06-08

4-(5-methylpiperidin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylpiperidin-3-yl)benzoic acid
• 2168548-54-5
• EN300-1476856

• Inchi： 1S/C13H17NO2/c1-9-6-12(8-14-7-9)10-2-4-11(5-3-10)13(15)16/h2-5,9,12,14H,6-8H2,1H3,(H,15,16)
• InChI Key： OFNZDGXZLJVIMT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1CNCC(C)C1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(5-methylpiperidin-3-yl)benzoic acid

Introduction to 4-(5-methylpiperidin-3-yl)benzoic acid (CAS No. 2168548-54-5)

4-(5-methylpiperidin-3-yl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2168548-54-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a piperidine moiety substituted at the 3-position with a methyl group, which confers unique structural and functional properties. The presence of both the benzoic acid and piperidine scaffold suggests potential applications in drug design, particularly in modulating biological pathways involving these structural motifs.

The molecular structure of 4-(5-methylpiperidin-3-yl)benzoic acid consists of a rigid aromatic ring system (benzoic acid) linked to a nitrogen-containing heterocycle (5-methylpiperidine). This combination enhances the compound's solubility and bioavailability while allowing for diverse interactions with biological targets. The 5-methylpiperidin-3-yl substituent, in particular, has been explored in the development of central nervous system (CNS) therapeutics due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors.

Recent advancements in medicinal chemistry have highlighted the utility of benzoic acid derivatives in addressing various therapeutic challenges. The benzoic acid core is well-known for its anti-inflammatory, antimicrobial, and antioxidant properties, making it a valuable scaffold for drug discovery. When combined with the 5-methylpiperidin-3-yl group, the resulting compound exhibits enhanced pharmacokinetic profiles, which are crucial for developing effective small-molecule drugs.

One of the most compelling aspects of 4-(5-methylpiperidin-3-yl)benzoic acid is its potential as a lead compound for further derivatization. Researchers have leveraged its structural framework to develop novel analogs with improved pharmacological activity. For instance, modifications at the piperidine ring or the benzoic acid moiety have led to compounds with enhanced binding affinity to specific enzymes or receptors. These findings underscore the importance of 4-(5-methylpiperidin-3-yl)benzoic acid as a starting point for structure-based drug design.

The compound's relevance is further underscored by its presence in ongoing pharmacological studies. In particular, derivatives of this scaffold have been investigated for their potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The 5-methylpiperidin-3-yl group's ability to modulate dopamine receptor activity makes it an attractive candidate for developing neuroprotective agents. Additionally, the benzoic acid moiety contributes to anti-inflammatory effects, which are beneficial in managing neurodegenerative conditions associated with chronic inflammation.

In vitro studies have demonstrated that 4-(5-methylpiperidin-3-yl)benzoic acid exhibits promising interactions with key biological targets. For example, it has shown inhibitory effects on certain enzymes implicated in cancer progression, such as cyclooxygenase (COX)-2 and lipoxygenase (LOX). These findings align with the broader trend of utilizing benzoic acid derivatives as anti-cancer agents. Furthermore, preliminary data suggest that the compound may possess antioxidant properties, which could be exploited for therapeutic applications in oxidative stress-related diseases.

The synthesis of 4-(5-methylpiperidin-3-yl)benzoic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate large-scale production but also allow for easy modification of the scaffold to generate libraries of derivatives for high-throughput screening.

The pharmacokinetic profile of 4-(5-methylpiperidin-3-yl)benzoic acid has been carefully evaluated through preclinical studies. The compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its translation from bench to bedside. Specifically, its moderate lipophilicity ensures adequate membrane permeability while minimizing toxicity concerns. Additionally, its metabolic stability suggests a longer half-life in vivo, which could enhance therapeutic efficacy.

Regulatory considerations play a significant role in advancing compounds like 4-(5-methylpiperidin-3-yl)benzoic acid into clinical development. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that pharmaceutical-grade material is produced consistently and safely. As such, efforts are underway to optimize synthetic routes and purification techniques to meet regulatory standards required for human testing.

The future directions for research on 4-(5-methylpiperidin-3-yl)benzoic acid are multifaceted. Ongoing studies aim to elucidate its mechanism of action at a molecular level through crystallographic and spectroscopic techniques. Additionally, computational modeling approaches are being employed to predict binding interactions with potential targets, which can guide further structural optimization efforts.

In conclusion,4-(5-methyl-piperidin -3 - yl ) - ben zo ic ac id (CAS No . 2168548 -54 - 5 ) represents a promising candidate for therapeutic intervention across multiple disease areas . Its unique structural features , coupled with favorable pharmacokinetic properties , position it as a valuable scaffold for drug discovery . As research progresses , this compound is expected to contribute significantly to advancements in medicinal chemistry and patient care . p >